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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate
CAS No.: 63358-51-0
Cat. No.: B608477
Get Quote
. J

Executive Summary

L-Aspoxicillin Trihydrate (CAS: 63358-49-6) is a zwitterionic

-lactam antibiotic. Unlike kinetic solubility, which measures precipitation from a DMSO stock,
thermodynamic solubility represents the saturation limit of the crystal lattice in equilibrium with
the solvent.

For Aspoxicillin, this parameter is critical due to its classification as "Sparingly Soluble” (JP
XVIII), implying a solubility range of 10-33 mg/mL at ambient temperature. This guide details
the physicochemical baseline, the theoretical thermodynamic framework, and a self-validating
experimental protocol to generate precise solubility-temperature profiles.

Physicochemical Baseline & Structure

Aspoxicillin exists as a trihydrate in the solid state.[1] Its solubility is heavily influenced by the
ionization state of its amino and carboxyl moieties.
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Parameter Value | Description Source

(2S,5R,6R)-6-[[(2R)-2-[[(2R)-2-
amino-4-(methylamino)-4-
oxobutanoyllamino]-2-(4-

Chemical Name hydroxyphenyl)acetyllamino]-3, [1]
3-dimethyl-7-ox0-4-thia-1-
azabicyclo[3.2.0]heptane-2-

carboxylic acid

Molecular Formula [1]

] 547.58 g/mol (Trihydrate) /
Molecular Weight [1]
493.53 g/mol (Anhydrous)

B Sparingly Soluble (10 to 33
Solubility (Water) [2]
mg/mL at 20-25°C)

Solubility (DMF) Freely Soluble [2]

Solubility (Ethanol) Practically Insoluble [2]
42-52(0.1gin50 mL

Saturated pH [2]
water)

Amphoteric (Zwitterionic

pKa Characteristics behavior expected near pH 4. [3]

[2](3][415)

Critical Insight: The saturated solution pH (4.2-5.2) aligns with the expected isoelectric point
(pl). Solubility is at its thermodynamic minimum in this range. Formulation at pH > 6.0 or < 3.0

will significantly increase solubility but may accelerate

-lactam ring hydrolysis.

Theoretical Framework
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To determine the thermodynamic parameters (

), we utilize the temperature dependence of the mole fraction solubility (
).
Modified Apelblat Equation

The solubility of Aspoxicillin in pure water is best modeled using the Modified Apelblat equation,
which accounts for the non-ideal behavior of the solution:

Where:

 : Mole fraction solubility of Aspoxicillin.
 : Absolute temperature (Kelvin).

» : Empirical model constants derived from regression analysis.

Thermodynamic Parameters

Using the Van't Hoff analysis, we derive the standard molar enthalpy and entropy of solution:

o Enthalpy of Solution (

):

Positive

indicates an endothermic process (solubility increases with T).
e Gibbs Free Energy (

):

» Entropy of Solution (
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Experimental Protocol: Saturation Shake-Flask
Method

Objective: Determine the equilibrium solubility of L-Aspoxicillin Trihydrate in water at 298.15
K, 303.15 K, 308.15 K, and 313.15 K.

Prerequisites:

» Solid Phase Characterization: Verify the trihydrate form using PXRD (Powder X-Ray
Diffraction) before and after the experiment to ensure no phase transition (e.g., dehydration)

occurred.

 Stability Check:

-lactams are prone to hydrolysis. Limit equilibration time to 24 hours and quantify
degradation products.

Workflow Diagram
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Start: Solid Phase Characterization

(PXRD/DSC)

Preparation:
Excess Aspoxicillin (>50 mg/mL)
in Degassed Water

:

Equilibration:
Orbital Shaking (24h)
Temp: T +£0.05 K

Phase Separation:

Syringe Filtration (0.22 um PVDF)
(Pre-heated filter)

N
N

AN
“Residue
AN
\\
a
Solid Residue Analysis:
PXRD (Check for polymorph change)

Dilution:
Immediate dilution with Mobile Phase
to quench precipitation

l

Quantification:
HPLC-UV (280 nm)

l

Data Analysis:
Calculate x2, AH, AG

Click to download full resolution via product page

Figure 1: Self-validating workflow for thermodynamic solubility determination. Note the solid
residue check to confirm crystal stability.

Step-by-Step Methodology

e Preparation:
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o Add excess L-Aspoxicillin Trihydrate (approx. 1.0 g) to 20 mL of degassed, double-
distilled water in a jacketed glass vessel.

o Rationale: Based on the 33 mg/mL upper limit, 1.0 g ensures supersaturation (50 mg/mL
load).

o Equilibration:
o Seal vessel and agitate at 150 rpm.
o Control temperature strictly (e.g., 298.15 K % 0.05 K) using a circulating water bath.
o Timepoint: 24 hours. (Longer times risk hydrolysis; shorter times risk non-equilibrium).

e Sampling & Filtration:

[e]

Stop agitation and allow settling for 10 minutes.

[e]

Withdraw 1 mL of supernatant using a pre-warmed syringe (to match solution temp).

(¢]

Filter through a 0.22 um PVDF filter.

[¢]

Crucial Step: Discard the first 200 pL of filtrate (saturates the filter adsorption sites).
e Quantification (HPLC-UV):
o Column: C18 (ODS), 4.6 mm x 150 mm, 5 pum.

o Mobile Phase: Phosphate buffer (pH 3.0) : Acetonitrile (Adjust ratio to retention time ~3-5
min).

o Wavelength: 280 nm (Specific to Aspoxicillin aromatic ring).

o Standard Curve: Prepare fresh standards (0.1 — 0.5 mg/mL) to bracket the expected
concentration.

e Solid Phase Verification:

o Recover the undissolved solid, air dry, and analyze via PXRD.
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o Pass Criteria: Diffraction pattern must match the starting L-Aspoxicillin Trihydrate
material.

Data Analysis & Expected Results
Solubility Data Structure

Users should tabulate their generated data as follows. The "Reference Estimate" is derived
from pharmacopoeial standards [2].[5]

Mole Fraction (

Temperature (K) Solubility (mg/mL) Status
)

293.15 (20°C) ~20.0 (Reference) ~6.57 Baseline

298.15 (25°C) Experimental Calc TBD

303.15 (30°C) Experimental Calc TBD

308.15 (35°C) Experimental Calc TBD

Note: To convert mg/mL (

) to mole fraction (

):

(Assuming dilute solution where

).

Thermodynamic Interpretation

Based on the behavior of similar aminopenicillins (e.g., Amoxicillin), we expect:
o Endothermic Dissolution (

): Solubility will increase with temperature.

o Positive Entropy (
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): Driven by the disruption of the water structure by the bulky zwitterion.

» Positive Gibbs Energy (

): Reflecting the non-spontaneous nature of dissolving a "sparingly soluble" solid (requires
energy input/mixing).

Discussion: Solubility Mechanisms
The Zwitterionic Effect

Aspoxicillin contains a free amino group and a carboxylic acid. In water (pH ~4.8), it exists
primarily as a zwitterion.

 Lattice Energy: High intermolecular forces (ionic interactions between

and
) in the crystal lattice resist dissolution.

» Solvation: Water molecules must form structured cages around the hydrophobic phenyl and
heterocyclic rings, entropically penalizing dissolution.

Stability vs. Solubility Trade-off

While increasing pH to 7.0+ (forming the anionic salt) drastically increases solubility (>100
mg/mL), it exponentially increases the rate of

-lactam ring opening (hydrolysis).

o Recommendation: For thermodynamic measurements, stick to pure water (autogenic pH).

o For Formulation: If higher solubility is required, use a buffered system at pH 6.0-6.5, but
conduct rigorous stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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